In situ coupled oxidation cycle catalyzed by highly active and reusable Pt-catalysts: dehydrogenative oxidation reactions in the presence of a catalytic amount of o-chloranil using molecular oxygen as the terminal oxidant†
Chemical Communications Pub Date: 2010-09-27 DOI: 10.1039/C0CC02865G
Abstract
An in situ coupled
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